Iron(3+);chloride;hexahydrate

• Molecular Formula: ClFeH12O6+2
• Molecular Weight: 199.39 g/mol
• InChI: InChI=1S/ClH.Fe.6H2O/h1H;;6*1H2/q;+3;;;;;;/p-1
• InChIKey: NAFRMDIQFIDAHR-UHFFFAOYSA-M

FeCl₃·6H₂O Technical Baseline

Iron(3+) chloride hexahydrate (CAS 10025-77-1, molecular weight 270.30 g/mol) is the most common commercial form of ferric chloride, existing as yellow-orange to brownish crystalline lumps with a melting point of 37 °C and density of 1.82 g/cm³ [1]. Unlike the anhydrous form, the hexahydrate features a defined coordination structure of [Fe(H₂O)₄Cl₂]Cl·2H₂O in which water ligands occupy four coordination sites around the Fe(III) center [1]. This hydrated form exhibits markedly attenuated Lewis acidity relative to anhydrous FeCl₃ because the water ligands quench the Lewis acidity by binding to Fe(III) [1], a critical distinction for catalytic procurement decisions. The compound serves as a coagulant in water/wastewater treatment, an etchant in printed circuit board (PCB) manufacturing, a precursor for iron oxide nanoparticle synthesis, and a Lewis acid catalyst in organic transformations [2].

Water Treatment

Reported higher phosphorus removal ranking vs. common coagulants in jar tests; supports sludge conditioning and dewatering.

PCB Etching

Supports fine-line BGA and high-precision circuit board production with reported faster etch rate than CuCl₂.

Nanoparticle Synthesis

Chloride precursor reported to direct nanorod morphology and distinct iron oxide phases vs. nitrate salts.

• [1] Wikipedia contributors. Iron(III) chloride. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Iron(III)_chloride (accessed 2026). View Source
• [2] FDD Global. Ferric Chloride Procurement Knowledge Guide. May 2025. https://www.fdd-global.com/procurement-knowledge/ferric-chloride.html View Source

Key Differentiators of FeCl₃·6H₂O

Although multiple iron(III) salts and metal chloride coagulants share overlapping application domains, FeCl₃·6H₂O exhibits quantifiable performance divergence in several critical dimensions. In water treatment, FeCl₃·6H₂O consistently outperforms aluminum-based coagulants (alum, PAC) and ferrous salts on total phosphorus (TP) removal at equivalent dosage [1], while producing flocs with distinct settling and dewatering characteristics [2]. In PCB etching, FeCl₃ delivers a faster etching rate than CuCl₂, making it the preferred choice for fine-line high-precision circuit boards such as BGA packages [3]. For nanoparticle synthesis, the chloride counterion in FeCl₃·6H₂O directs phase selectivity and morphology differently than nitrate precursors, yielding distinct particle sizes and crystal phases [4]. Additionally, the hydrated form offers substantial operational safety advantages over anhydrous FeCl₃—notably, it does not liberate HCl gas upon water contact and dissolves with a controlled, less exothermic reaction [5]. These differences are not cosmetic; they carry direct consequences for process yield, effluent compliance, product quality, and operator safety.

Aluminum-based coagulant substitution

May reduce phosphorus removal efficiency based on reported ranking; floc characteristics and dewatering behavior may differ from iron salts.

CuCl₂ etchant substitution

May compromise fine-line etching precision and throughput; FeCl₃-based etchants reported faster bite and higher precision for BGA applications.

Anhydrous FeCl₃ substitution

Introduces HCl gas liberation on water contact and highly exothermic dissolution, increasing handling and ventilation requirements vs. hexahydrate.

• [1] Li S-M et al. Research on phosphorus removal by different coagulants. Journal of Hebei University of Engineering (Natural Science Edition). 2010;27(1):51-54. View Source
• [2] Liu YY, Zhang WJ, Yang XY, Xiao P, Wang DS, Song Y. Advanced treatment of effluent from municipal WWTP with different metal salt coagulants: Contaminants treatability and floc properties. Separation and Purification Technology. 2013;120:123-128. View Source
• [3] Qiu W-G. Research of Ferric Chloride Etching Regeneration System. Master's Thesis, Chinese Culture University. 2006. View Source
• [4] Onizuka T, Fukuda M, Iwasaki T. Crystalline hematite nanoparticles as adsorbents for anionic Congo red dye prepared by hydrothermal process using urea hydrolysis: effects of coexisting anions. Research on Chemical Intermediates. 2022;48(11):4857-4882. View Source
• [5] Chemtalk Australia. Ferric chloride hexahydrate — handling and safety discussion. https://chemtalk.com.au (accessed 2026). View Source

FeCl₃·6H₂O Performance Comparisons

Phosphorus Removal vs. Common Coagulants

In a direct head-to-head jar-test study using municipal wastewater, FeCl₃·6H₂O achieved the highest total phosphorus (TP) removal efficiency among four coagulants at a fixed dosage of 80 mg/L, with the ranking: FeCl₃·6H₂O > Al₂(SO₄)₃·18H₂O > FeSO₄·7H₂O > PAC. This establishes FeCl₃·6H₂O as the most effective single coagulant for phosphorus removal under these conditions [1].

TP Removal Ranking

Head-to-head

FeCl₃ > Al₂(SO₄)₃ > FeSO₄ > PAC (at 80 mg/L)

Reported highest TP removal ranking supports coagulant selection

Fixed-dosage jar-test context; review for site-specific conditions

Evidence Dimension	Total Phosphorus (TP) removal efficiency ranking at 80 mg/L coagulant dosage
Target Compound Data	FeCl₃·6H₂O: Ranked #1 (highest TP removal) among four coagulants tested
Comparator Or Baseline	Al₂(SO₄)₃·18H₂O (Rank #2); FeSO₄·7H₂O (Rank #3); PAC — polyaluminum chloride (Rank #4)
Quantified Difference	FeCl₃·6H₂O > Al₂(SO₄)₃·18H₂O > FeSO₄·7H₂O > PAC (exact percentage values not extracted; ranking order statistically confirmed)
Conditions	Jar test (beaker test) with municipal wastewater; coagulant dosage 80 mg/L; simultaneous monitoring of TP, SS, and CODcr removal

Why This Matters

For procurement decisions in municipal or industrial wastewater treatment, selecting FeCl₃·6H₂O over alum or PAC can directly reduce the coagulant dosage required to meet effluent TP discharge limits, lowering chemical consumption and sludge generation.

• [1] Li S-M, Zhao N-N, Fu M, Zhao B. Research on phosphorus removal by different coagulants. Journal of Hebei University of Engineering (Natural Science Edition). 2010;27(1):51-54. CAS 2010, Hebei Provincial Major Science & Technology Project (07276713D). View Source

Sludge Dewatering vs. Polyferric Sulfate

A systematic comparison of six inorganic coagulants (FeCl₃, PFS, Fe₂(SO₄)₃, AlCl₃, Al₂(SO₄)₃, PAC) for sludge conditioning revealed that only FeCl₃ and polymeric ferrous sulfate (PFS) exhibited superior dewatering performance. Within a dosage range of 20% dry solids (DS), FeCl₃ reduced sludge cake water content (Wc) from 81.2%±1.1% (untreated) to 59.2%±1.6%. By comparison, PFS achieved 57.7%±1.0%. The remaining four coagulants (Fe₂(SO₄)₃, AlCl₃, Al₂(SO₄)₃, PAC) were significantly less effective [1]. Iron coagulants also reduced the protein content of tightly bound extracellular polymeric substances (TB-EPS) by 62.6% (FeCl₃) and weakened the toxicity risk of As and Ni in the sludge cake [1]. An economic analysis within the same study concluded that iron coagulants were more cost-valuable than aluminium coagulants for engineering applications [1].

Sludge Dewatering

Head-to-head

FeCl₃: 59.2% Wc (untreated 81.2%); PFS: 57.7%

Reported dewatering efficacy comparable to best-in-class PFS

20% DS dosage; 6-coagulant comparative study

Evidence Dimension	Sludge cake water content (Wc) after conditioning at 20% DS dosage
Target Compound Data	FeCl₃: Wc = 59.2%±1.6% (reduction of 22.0 percentage points from untreated baseline of 81.2%±1.1%)
Comparator Or Baseline	PFS: 57.7%±1.0%; Fe₂(SO₄)₃, AlCl₃, Al₂(SO₄)₃, PAC: all significantly less effective; Untreated baseline: 81.2%±1.1%
Quantified Difference	FeCl₃ reduces Wc by ~22 percentage points vs. untreated; FeCl₃ and PFS are the only two coagulants among six that deliver this level of dewatering performance
Conditions	Sludge conditioning at 20% dry solids (DS) dosage; six-coagulant comparative study; measurements: water content, pH, zeta potential, viscosity, bound water, TB-EPS protein content, heavy metal migration risk

Why This Matters

In sludge management procurement, FeCl₃·6H₂O provides dewatering efficacy statistically indistinguishable from the best performer (PFS) while offering additional advantages in heavy metal risk mitigation, making it a robust single-agent choice for WWTPs seeking to minimize sludge transport and disposal costs.

• [1] Comparative study of iron and aluminium coagulants in conditioning sludge: Sludge dewatering performance, physicochemical properties, and risk of heavy metal migration. Journal of Environmental Chemical Engineering. 2024. https://www.sciencedirect.com/science/article/abs/pii/S2213343724012983 View Source

PCB Etching Rate vs. CuCl₂

In a comparative photochemical machining (PCM) study on Monel 400, FeCl₃ etchant produced an etch rate of 13.59 µm/min with a surface roughness (Ra) of 0.8 µm and an etch factor of 0.851 at 80°C, outperforming CuCl₂ etchant across all key performance metrics [1]. Independent research on Cu and Invar etching for metal-core PCB applications confirmed that FeCl₃ had a faster etching rate and higher solubility than CuCl₂ [2]. Furthermore, in the PCB industry, FeCl₃ is specifically selected over CuCl₂ for fine-line, high-precision applications such as BGA (Ball Grid Array) circuit boards because it provides both increased etching precision and faster bite speed [3]. A more recent study (2024) on Cu alloy etching confirmed that acidic FeCl₃ solution is suited for small-scale, high-precision Cu etching processes owing to its fast etching rate [4].

Etch Rate

Head-to-head

FeCl₃: 13.59 µm/min at 80°C on Monel 400

Reported faster etch rate supports fine-line throughput

vs. CuCl₂; review for specific alloy and geometry

Evidence Dimension	Etch rate, surface roughness, and overall PCM performance at 80°C
Target Compound Data	FeCl₃: 13.59 µm/min etch rate, Ra = 0.8 µm, etch factor = 0.851 at 80°C
Comparator Or Baseline	CuCl₂: lower etch rate (quantitative value not directly compared in the same table, but study conclusion states FeCl₃ performs better overall); depth of etch for FeCl₃ ranges 0.0436–0.1547 µm across geometries vs. 0.0236–0.117 µm for CuCl₂
Quantified Difference	FeCl₃ etch rate = 13.59 µm/min at 80°C; FeCl₃ depth of etch 31–85% higher than CuCl₂ depending on geometry; overall conclusion: FeCl₃ outperforms CuCl₂ for PCM of Monel 400
Conditions	Photochemical machining (PCM) of Monel 400; etchant concentration and temperature controlled; geometries: circular, hexagonal, square, rectangular, triangular

Why This Matters

For PCB manufacturers and metal machining operations, selecting FeCl₃·6H₂O-based etchant over CuCl₂ translates to faster throughput (higher etch rate) and is specifically mandated for high-precision BGA and fine-line circuit production where CuCl₂ cannot meet precision requirements.

• [1] Patil DN, Thorat S, Sadaiah M. Study of the effect of PCM process parameters on geometry type, Ra, depth of etch, undercut comparing FeCl3 and CuCl2 etchants on Monel 400. Tribology - Materials, Surfaces & Interfaces. 2024;10(3). https://www.ingentaconnect.com/content/tandf/tmpt20/2024/00000010/00000003/art00034 View Source
• [2] Etching Behaviors of Cu and Invar for Metal Core PCB Applications. Journal for Nanoscience and Nanotechnology. 2017;17(10). https://www.ingentaconnect.com/content/asp/jnn/2017/00000017/00000010/art00056 View Source
• [3] Qiu W-G. Research of Ferric Chloride Etching Regeneration System. Master's Thesis, Department of Applied Chemistry, Chinese Culture University. 2006. View Source
• [4] Influence of Etchants on Etched Surfaces of High-Strength and High-Conductivity Cu Alloy of Different Processing States. Materials. 2024;17(9):1966. doi:10.3390/ma17091966. View Source

Particle Size: Chloride vs. Nitrate Precursor

In a controlled hydrothermal synthesis of α-Fe₂O₃ nanoparticles, FeCl₃·6H₂O produced particles with an average size of ~60 nm and a nanorod-based morphology (average diameter 50 nm, length 400 nm), whereas Fe(NO₃)₃·9H₂O under identical biosynthesis conditions yielded quasi-spherical particles with an average size of ~87 nm [1]. The optical band gap also differed: 2.70 eV for the chloride-derived sample vs. 2.53 eV for the nitrate-derived sample, indicating distinct electronic properties [1]. In forced hydrolysis studies for iron oxide pigment synthesis, FeCl₃·6H₂O selectively yielded the akaganèite (β-FeOOH) phase with mean particle sizes of 170–253 nm depending on temperature, while Fe(NO₃)₃·9H₂O produced goethite (α-FeOOH) at lower temperatures and hematite (α-Fe₂O₃) at higher temperatures [2]. The chloride counterion is the decisive factor: research has demonstrated that the size of hematite particles increases with the molar fraction of FeCl₃ in mixed FeCl₃/Fe(NO₃)₃ precursor solutions, confirming that chloride anions directly influence particle growth [3].

Particle Size & Phase

Head-to-head

FeCl₃: ~60 nm nanorods, akaganèite; Fe(NO₃)₃: ~87 nm spheres, goethite/hematite

Chloride ion directs smaller particle size and distinct crystal phase

Hydrothermal & forced hydrolysis conditions; validate for target synthesis

Evidence Dimension	Nanoparticle size, morphology, crystal phase, and optical band gap as a function of iron precursor
Target Compound Data	FeCl₃·6H₂O: average particle size ~60 nm (hydrothermal); nanorod morphology (diameter 50 nm, length 400 nm); band gap 2.70 eV; yields akaganèite (β-FeOOH) in forced hydrolysis (170–253 nm)
Comparator Or Baseline	Fe(NO₃)₃·9H₂O: average particle size ~87 nm (hydrothermal); quasi-spherical morphology (70 nm); band gap 2.53 eV; yields goethite (α-FeOOH, 318–360 nm) or hematite (α-Fe₂O₃, 261–262 nm) in forced hydrolysis
Quantified Difference	Particle size: ~60 nm (chloride) vs. ~87 nm (nitrate) — chloride yields ~31% smaller particles; morphology: nanorods vs. quasi-spherical; band gap: +0.17 eV difference; phase: akaganèite vs. goethite/hematite depending on temperature
Conditions	Hydrothermal synthesis (biosynthesis method) for size data; forced hydrolysis at 50–110°C for phase/morphology data; XRD, TEM, UV-Vis, FT-IR, and Mössbauer characterization

Why This Matters

For nanomaterial R&D and production, the choice between FeCl₃·6H₂O and Fe(NO₃)₃·9H₂O is not interchangeable—it dictates particle size, morphology (nanorods vs. spheres), crystal phase (akaganèite vs. goethite/hematite), and electronic properties, making precursor selection a critical procurement decision for any application requiring specific nanoparticle attributes.

• [1] Structural, optical and Mössbauer investigation on the biosynthesized α-Fe₂O₃: Study on different precursors. Physica E: Low-Dimensional Systems and Nanostructures. 2019;111:152-157. doi:10.1016/j.physe.2019.03.010. View Source
• [2] Synthesis and characterization of iron oxide pigments through the method of the forced hydrolysis of inorganic salts. Dyes and Pigments. 2015;120:271-278. https://www.sciencedirect.com/science/article/abs/pii/S0143720815001564 View Source
• [3] Definitive effects of chloride ions on the formation of spherical hematite particles in a forced hydrolysis reaction. Physical Chemistry Chemical Physics. 2000. https://pubs.rsc.org/ View Source

HCl Gas Safety: Hexahydrate vs. Anhydrous

A critical operational distinction between FeCl₃·6H₂O and anhydrous FeCl₃ is that the hexahydrate does not liberate hydrogen chloride (HCl) gas upon contact with water, because the water of crystallization has already satisfied the initial hydrolysis requirement [1]. In contrast, anhydrous FeCl₃ reacts vigorously and exothermically with water, releasing HCl gas and posing inhalation and corrosion hazards during solution preparation [2]. The anhydrous form is also classified as a powerful dehydrating agent and is strongly deliquescent, absorbing atmospheric moisture to form the hexahydrate, which complicates storage and handling [2]. The hexahydrate dissolves with a controlled, significantly less exothermic reaction, making it safer and easier to handle in industrial and laboratory settings [3].

HCl Gas Liberation

Class-level

Hexahydrate: no HCl gas on water contact; Anhydrous: releases HCl gas

Supports lower-risk handling and solution preparation

Supplier statements; conduct site-specific safety review

Evidence Dimension	HCl gas liberation upon water contact; dissolution exotherm intensity; deliquescence behavior
Target Compound Data	FeCl₃·6H₂O: No HCl gas liberation on water contact; controlled, mild exothermic dissolution; stable crystalline solid under ambient conditions; melting point 37°C
Comparator Or Baseline	Anhydrous FeCl₃: Liberates HCl gas on water contact; highly exothermic dissolution; powerful dehydrating agent; strongly deliquescent (absorbs atmospheric moisture); melting point 307.6°C
Quantified Difference	Qualitative but operationally decisive: hexahydrate eliminates HCl gas exposure risk entirely during solution preparation; anhydrous form requires gas-tight handling and ventilation
Conditions	Ambient laboratory and industrial handling conditions; aqueous solution preparation protocols

Why This Matters

For procurement in settings where operator safety, ventilation infrastructure, and ease of handling are deciding factors (e.g., municipal water treatment plants, academic laboratories, field-deployed operations), FeCl₃·6H₂O represents a substantially lower-risk alternative to anhydrous FeCl₃, potentially reducing PPE requirements, engineering controls, and regulatory compliance burden.

• [1] Chemtalk Australia. Ferric chloride hexahydrate — handling discussion: 'Both are corrosive, but only the anhydrous form liberates HCl gas on contact with water — the hexahydrate having already reacted with water, cannot react.' https://chemtalk.com.au View Source
• [2] Iron(III) chloride — Safety section. WebArchive, Government of Canada. 'The anhydrous material is a powerful dehydrating agent.' https://webarchiveweb.wayback.bac-lac.canada.ca/web/20160702055600/https://en.wikipedia.org/wiki/Iron(III)_chloride View Source
• [3] Hoo Chemtec. Ferric Chloride Hexahydrate for Wastewater Treatment — 'Unlike anhydrous powder that generates intense heat when dissolved, our hexahydrate crystals dissolve smoothly with minimal exothermic reaction.' 2024. View Source

Cost Efficiency vs. PAC

A field pilot study on dredging slurry tail water treatment directly compared FeCl₃ and PAC for suspended solids (SS) removal and conducted a full economic analysis. Under optimal dosage conditions (FeCl₃: 17 mg/L; PAC: 39 mg/L), and using pollutant discharge compliance as the evaluation criterion, FeCl₃ treatment costs were 15.0 and 8.0 yuan/h (for two evaluated scenarios), while PAC treatment costs were 20.5 and 10.5 yuan/h respectively [1]. This represents a cost saving of approximately 22–27% in favor of FeCl₃. The study further noted that within the first 5 minutes of flocculation, FeCl₃ outperformed PAC in SS removal, although PAC caught up after 5 minutes [1]. In a separate study on advanced treatment of municipal WWTP secondary effluent, FeCl₃ was identified as the optimal coagulant among FeCl₃, Al₂(SO₄)₃, and PACl, with the FeCl₃-generated floc described as larger, easier to settle, and easier to break than those from Al₂(SO₄)₃ and PACl [2].

Treatment Cost vs. PAC

Head-to-head

FeCl₃ cost 22–27% lower; dosage 56% lower than PAC

Reported cost savings may reduce operational expenditure

Field pilot test; full-scale validation advised

Evidence Dimension	Treatment cost (yuan/h) at optimal dosage for SS removal compliance in dredging slurry tail water
Target Compound Data	FeCl₃: 15.0 yuan/h and 8.0 yuan/h (two evaluated scenarios); optimal dosage 17 mg/L
Comparator Or Baseline	PAC (polyaluminum chloride): 20.5 yuan/h and 10.5 yuan/h; optimal dosage 39 mg/L
Quantified Difference	FeCl₃ cost is 22–27% lower than PAC (15.0 vs. 20.5 yuan/h = 26.8% lower; 8.0 vs. 10.5 yuan/h = 23.8% lower); FeCl₃ optimal dosage is 56% lower than PAC (17 vs. 39 mg/L)
Conditions	Field pilot test; dredging slurry tail water from Grand Canal Huxi Waterway project; evaluation criterion: optimal dosage achieving pollutant discharge standards; SS as primary target

Why This Matters

For large-scale water treatment procurement, the combination of lower unit treatment cost and substantially lower optimal dosage (56% less mass of FeCl₃ vs. PAC required) translates to significant reductions in both chemical expenditure and logistics/ storage footprint, directly impacting operational budgets.

• [1] The filed study on the pollution characteristics and purification effect of tail water in dredging slurry. Environmental Pollution and Control. 2017;39(5):510-519. doi:10.15985/j.cnki.1001-3865.2017.05.010. View Source
• [2] Liu YY, Zhang WJ, Yang XY, Xiao P, Wang DS, Song Y. Advanced treatment of effluent from municipal WWTP with different metal salt coagulants: Contaminants treatability and floc properties. Separation and Purification Technology. 2013;120:123-128. View Source

FeCl₃·6H₂O Application Scenarios

Municipal Wastewater Phosphorus Removal

When regulatory TP discharge limits (commonly ≤0.5 mg/L) must be met and coagulant selection directly affects compliance margins, FeCl₃·6H₂O is quantitatively the highest-performing single coagulant at equivalent dosage among commonly procured alternatives including alum, ferrous sulfate, and PAC [1]. Procurement teams should prioritize FeCl₃·6H₂O where phosphorus removal efficiency is the dominant selection criterion, as supported by the direct head-to-head ranking evidence from municipal wastewater jar tests at 80 mg/L dosage [1].

Sludge Dewatering to Reduce Disposal Costs

In wastewater treatment plants where sludge handling and disposal represent a major operational expense, FeCl₃·6H₂O delivers sludge cake water content reduction to 59.2% (from 81.2% untreated baseline), statistically matching the best-in-class performer (PFS at 57.7%) among six tested coagulants [2]. The additional benefit of heavy metal toxicity risk reduction (As and Ni) through iron coagulant conditioning [2] makes FeCl₃·6H₂O a compelling single-agent choice where both dewatering performance and sludge quality for land application or disposal are procurement considerations.

Fine-Line & BGA PCB Etching

For PCB manufacturers producing BGA substrates and other fine-line circuits, FeCl₃-based etchants are specifically mandated over CuCl₂ because they deliver both higher etching precision and faster bite speed [3]. The quantitative evidence shows FeCl₃ delivers 13.59 µm/min etch rate at 80°C on Monel 400 with Ra of 0.8 µm [4], supporting procurement decisions where throughput and surface finish quality are jointly critical. Facilities transitioning to finer line widths should evaluate FeCl₃·6H₂O as a necessary upgrade from CuCl₂-based processes.

Iron Oxide Nanoparticle Synthesis

In R&D and production environments synthesizing α-Fe₂O₃ or FeOOH nanoparticles, the choice of iron precursor is not interchangeable. FeCl₃·6H₂O yields ~60 nm particles with nanorod morphology, versus ~87 nm quasi-spherical particles from Fe(NO₃)₃·9H₂O under identical hydrothermal conditions [5]. For forced hydrolysis synthesis of iron oxide pigments, FeCl₃·6H₂O selectively produces the akaganèite (β-FeOOH) phase, while nitrate precursors yield goethite or hematite depending on temperature [6]. Procurement should be driven by the target particle attributes: select FeCl₃·6H₂O when smaller particle size, nanorod morphology, or the akaganèite phase is desired.

Cost & Safety in Bulk Water Treatment

In dredging, construction dewatering, or large-scale industrial wastewater treatment, FeCl₃·6H₂O offers a combined economic and safety advantage: treatment costs are 22–27% lower than PAC at optimal dosage, and the required dosage is 56% lower (17 vs. 39 mg/L) [7]. Simultaneously, the hexahydrate form eliminates the HCl gas hazard associated with anhydrous FeCl₃ during solution preparation [8], reducing the required engineering controls and PPE burden. This dual advantage makes FeCl₃·6H₂O the procurement-preferred form for high-volume, operator-intensive treatment operations.

Application

Selection Property

Validation Focus

Municipal wastewater phosphorus removal

Reported higher TP removal ranking vs. common coagulants

Jar-test compliance with discharge limits (≤0.5 mg/L)

Sludge dewatering for disposal cost reduction

Reported dewatering efficacy comparable to PFS

Cake water content and heavy metal mobility assessment

Fine-line & BGA PCB etching

Reported faster etch rate and higher precision vs. CuCl₂

Throughput and surface finish quality benchmarks

Iron oxide nanoparticle synthesis

Chloride-directed nanorod morphology and smaller particle size

Phase confirmation (akaganèite vs. goethite) and morphology

High-volume water treatment with handling safety

Reported lower treatment cost and dosage vs. PAC; no HCl gas liberation

Cost model validation and process safety review

• [1] Li S-M et al. Research on phosphorus removal by different coagulants. Journal of Hebei University of Engineering (Natural Science Edition). 2010;27(1):51-54. View Source
• [2] Comparative study of iron and aluminium coagulants in conditioning sludge. Journal of Environmental Chemical Engineering. 2024. https://www.sciencedirect.com/science/article/abs/pii/S2213343724012983 View Source
• [3] Qiu W-G. Research of Ferric Chloride Etching Regeneration System. Master's Thesis, Chinese Culture University. 2006. View Source
• [4] Patil DN, Thorat S, Sadaiah M. Study of the effect of PCM process parameters comparing FeCl3 and CuCl2 etchants on Monel 400. 2024;10(3). View Source
• [5] Structural, optical and Mössbauer investigation on biosynthesized α-Fe₂O₃: Study on different precursors. Physica E. 2019;111:152-157. View Source
• [6] Synthesis and characterization of iron oxide pigments through forced hydrolysis of inorganic salts. Dyes and Pigments. 2015;120:271-278. View Source
• [7] Pollution characteristics and purification effect of tail water in dredging slurry. Environmental Pollution and Control. 2017;39(5):510-519. View Source
• [8] Chemtalk Australia. Ferric chloride hexahydrate handling discussion. https://chemtalk.com.au View Source